Cas no 1537512-72-3 (2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine
• CAS No: 1537512-72-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5857677
• PubChem ID: 83694933
• Update Time: 2025-11-01

2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine
• [2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropyl]methanamine
• EN300-1857205
• 1537512-72-3

• Inchi： 1S/C10H16N2/c1-9(2)6-10(9,7-11)8-3-4-12-5-8/h3-5,12H,6-7,11H2,1-2H3
• InChI Key： WZOBDEAPUBYOJQ-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CNC=2)CC1(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine

Research Brief on 2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS: 1537512-72-3) in Chemical Biology and Pharmaceutical Applications

The compound 2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS: 1537512-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's cyclopropyl and pyrrole moieties suggest possible interactions with biological targets, making it a promising subject for further investigation.

Recent studies have explored the synthetic pathways for 2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine, highlighting its efficient production through multi-step organic reactions. Researchers have optimized conditions to achieve high yields and purity, which are critical for subsequent biological testing. The compound's stability under physiological conditions has also been assessed, revealing favorable pharmacokinetic properties that support its potential as a drug scaffold.

In vitro and in vivo studies have demonstrated that 2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine exhibits notable activity against specific biological targets, including enzymes and receptors implicated in neurological and inflammatory diseases. For instance, preliminary data suggest its interaction with serotonin receptors, which could pave the way for novel treatments for mood disorders. Additionally, its anti-inflammatory properties have been investigated in animal models, showing promising results in reducing cytokine production.

Further research is needed to elucidate the precise mechanisms of action and to optimize the compound's efficacy and safety profile. Current efforts are directed toward structure-activity relationship (SAR) studies to identify derivatives with enhanced biological activity and reduced toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanamine represents a compelling candidate for drug development, with its unique chemical structure and promising biological effects. Continued research will be essential to fully realize its therapeutic potential and to address any challenges related to its development and commercialization. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.